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Compound of Interest

Compound Name: N2,N2-Diallyl-2,5-pyridinediamine

Cat. No.: B3072986 Get Quote

An In-Depth Technical Guide on N2,N2-Diallyl-2,5-pyridinediamine For researchers,

scientists, and professionals engaged in drug development, a precise understanding of a

compound's fundamental properties is paramount. This document provides the core molecular

information for N2,N2-Diallyl-2,5-pyridinediamine.

Molecular and Physical Data
The essential molecular attributes of N2,N2-Diallyl-2,5-pyridinediamine are summarized in

the table below. This data is foundational for any experimental design or computational

modeling.

Property Value

Molecular Formula C11H15N3

Molecular Weight 189.26 g/mol [1]

Experimental Protocols
Detailed experimental methodologies for the characterization of N2,N2-Diallyl-2,5-
pyridinediamine, including techniques such as Nuclear Magnetic Resonance (NMR), High-

Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-

MS), and Ultra-Performance Liquid Chromatography (UPLC), are often proprietary to the
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synthesizing entity. For specific protocols, direct consultation with the supplier, BLD Pharm, is

recommended.[1]

Logical Relationship Diagram
The following diagram illustrates the hierarchical relationship between the compound's name

and its fundamental molecular properties.

N2,N2-Diallyl-2,5-pyridinediamine
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Caption: Molecular Properties of N2,N2-Diallyl-2,5-pyridinediamine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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